Cas no 1699630-67-5 (4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide)

4-Amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide is a pyrazole-based carboxamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a methanesulfonylethyl substituent, which may enhance solubility and metabolic stability, and an amino group at the 4-position, offering reactivity for further functionalization. The carboxamide moiety contributes to hydrogen bonding interactions, making it a valuable intermediate for drug discovery, particularly in the design of kinase inhibitors or other biologically active compounds. The compound's well-defined synthetic pathway and modular structure allow for efficient derivatization, supporting its use in the development of targeted therapeutics. Its physicochemical properties balance lipophilicity and polarity, facilitating optimization for bioavailability.
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide structure
1699630-67-5 structure
Product Name:4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide
CAS No:1699630-67-5
MF:C7H12N4O3S
MW:232.260179519653
CID:6203596
PubChem ID:107345267
Update Time:2025-11-06

4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide
    • EN300-1106826
    • 1699630-67-5
    • Inchi: 1S/C7H12N4O3S/c1-15(13,14)3-2-11-4-5(8)6(10-11)7(9)12/h4H,2-3,8H2,1H3,(H2,9,12)
    • InChI Key: BINDABXXDNIRTD-UHFFFAOYSA-N
    • SMILES: S(C)(CCN1C=C(C(C(N)=O)=N1)N)(=O)=O

Computed Properties

  • Exact Mass: 232.06301143g/mol
  • Monoisotopic Mass: 232.06301143g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 129Ų

4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1106826-0.05g
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide
1699630-67-5 95%
0.05g
$768.0 2023-10-27
Enamine
EN300-1106826-0.1g
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide
1699630-67-5 95%
0.1g
$804.0 2023-10-27
Enamine
EN300-1106826-0.25g
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide
1699630-67-5 95%
0.25g
$840.0 2023-10-27
Enamine
EN300-1106826-0.5g
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide
1699630-67-5 95%
0.5g
$877.0 2023-10-27
Enamine
EN300-1106826-1.0g
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide
1699630-67-5
1g
$1299.0 2023-05-24
Enamine
EN300-1106826-2.5g
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide
1699630-67-5 95%
2.5g
$1791.0 2023-10-27
Enamine
EN300-1106826-5.0g
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide
1699630-67-5
5g
$3770.0 2023-05-24
Enamine
EN300-1106826-10.0g
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide
1699630-67-5
10g
$5590.0 2023-05-24
Enamine
EN300-1106826-1g
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide
1699630-67-5 95%
1g
$914.0 2023-10-27
Enamine
EN300-1106826-5g
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide
1699630-67-5 95%
5g
$2650.0 2023-10-27

Additional information on 4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide

Research Brief on 4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide (CAS: 1699630-67-5)

4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide (CAS: 1699630-67-5) is a small molecule compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

The compound belongs to the pyrazole carboxamide class, which is known for its diverse pharmacological properties. Recent studies have focused on its role as a kinase inhibitor, particularly in the context of cancer therapy. Researchers have identified its ability to modulate key signaling pathways involved in cell proliferation and survival, making it a promising candidate for targeted cancer treatments.

One of the most notable advancements in the study of 4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide is its synthesis and optimization. A 2023 study published in the *Journal of Medicinal Chemistry* detailed a novel synthetic route that improves yield and purity while reducing production costs. This development is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy against various cancer cell lines, including breast, lung, and colorectal cancers. Its mechanism of action involves the inhibition of specific kinases, such as AKT and mTOR, which are often dysregulated in cancer. These findings were corroborated by a 2024 study in *Cancer Research*, which highlighted the compound's potential to overcome resistance to existing therapies.

Despite these promising results, challenges remain in the development of 4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring structural modifications to enhance its pharmacokinetic properties while maintaining its therapeutic efficacy.

In conclusion, 4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide represents a promising avenue for drug discovery, particularly in oncology. Continued research into its synthesis, mechanism of action, and therapeutic applications will be essential to fully realize its potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of this compound from the bench to the bedside.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.